(E)-3-(4-bromo-3-methylanilino)-1-[4-[(2-chloro-6-fluorophenyl)methoxy]phenyl]prop-2-en-1-one

• IUPAC Name: (E)-3-(4-bromo-3-methylanilino)-1-[4-[(2-chloro-6-fluorophenyl)methoxy]phenyl]prop-2-en-1-one
• InChI: InChI=1S/C23H18BrClFNO2/c1-15-13-17(7-10-20(15)24)27-12-11-23(28)16-5-8-18(9-6-16)29-14-19-21(25)3-2-4-22(19)26/h2-13,27H,14H2,1H3/b12-11+
• InChI Key: MWGCRIYUOHBWEI-VAWYXSNFSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC=CC(=O)C2=CC=C(C=C2)OCC3=C(C=CC=C3Cl)F)Br
• Isomeric SMILES: CC1=C(C=CC(=C1)N/C=C/C(=O)C2=CC=C(C=C2)OCC3=C(C=CC=C3Cl)F)Br
• Molecular Formula: C23H18BrClFNO2
• Molecular Weight: 474.7 g/mol

Description

(E)-3-(4-bromo-3-methylanilino)-1-[4-[(2-chloro-6-fluorophenyl)methoxy]phenyl]prop-2-en-1-one is a useful research compound. Its molecular formula is C23H18BrClFNO2 and its molecular weight is 474.75. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioevaluation

Research has been conducted on the synthesis of derivatives related to the compound, focusing on bioevaluation against specific targets. For instance, studies on the synthesis and nematicidal activity of related compounds have shown that incorporating certain moieties can enhance activity against pests like root knot nematodes (Kumari et al., 2014). Similarly, derivatives have been synthesized for antimicrobial testing, demonstrating significant potency against various microorganisms (Liaras et al., 2011).

Copolymerization and Material Applications

The compound and its derivatives have been utilized in the synthesis of novel polymers through copolymerization processes. This includes research on halogen, alkoxy, and alkyl ring-disubstituted isopropyl 2-cyano-3-phenyl-2-propenoates and their copolymerization with styrene, leading to materials with potential application in electronics and materials science (Hussain et al., 2019).

Molecular Structure and Optical Properties

Several studies have focused on the molecular structure and optical properties of related compounds, highlighting their potential in materials science, particularly in nonlinear optical (NLO) applications. For example, the analysis of linear, second, and third-order NLO properties of chalcone derivatives suggests their applicability in semiconductor devices (Shkir et al., 2019). Additionally, the study of molecular structures through methods like FT-IR and density functional theory has provided insights into the electronic properties and stability of these compounds (Najiya et al., 2014).